DCBCI0901

• Molecular Formula: C24H27NO5
• SMILES: Unknown
• Appearance: Solid powder
• synonyms: DCBCI0901; DCBCI-0901; DCBCI 0901.; Unknown

Description

DCBCI0901 is an inhibitor of phosphatidylinositide 3-kinase (PI3K), raptor-mTOR (mTOR complex 1 or mTORC1) and rictor-mTOR (mTOR complex 2 or mTORC2) with potential antineoplastic activity. Upon intravenous infusion, PI3K/mTORC1/mTORC2 inhibitor DCBCI0901 binds to and inhibits PI3K as well as both mTORC1 and mTORC2, which may result in both apoptosis and a decrease in cell proliferation in tumor cells overexpressing PI3K, mTORC1, and mTORC2. Activation of the PI3K/mTOR signaling pathway promotes cell growth, survival, and resistance to chemotherapy and radiotherapy;  mTOR, a serine/threonine kinase downstream of PI3K, may also be activated independently of PI3K.

Scientific Research Applications

• Dynamic Consent in Biomedical Research :

  • Title: "Dynamic consent: a patient interface for twenty-first century research networks" (Kaye et al., 2014).
  • Summary: This paper discusses the concept of Dynamic Consent (DC), a digital communication interface that connects researchers and participants, enhancing the consent process in biomedical research.

• Workflow Sharing in E-Science :

  • Title: "Enabling scientific workflow sharing through coarse-grained interoperability" (Terstyánszky et al., 2014).
  • Summary: This study addresses the challenges of workflow sharing in distributed computing infrastructures, which is crucial for running scientific experiments in various research domains.

• Dendritic Cell Research in Immunology :

  • Title: "Novel Murine Dendritic Cell Lines: A Powerful Auxiliary Tool for Dendritic Cell Research" (Marraco et al., 2012).
  • Summary: This paper presents the generation of new murine Dendritic Cell lines, offering an important tool for DC research, relevant in immunological studies.

• Data Sharing and Citation Practices :

  • Title: "An examination of research data sharing and re-use: implications for data citation practice" (Park & Wolfram, 2017).
  • Summary: This study explores data citation practices in the field of Genetics and Heredity, highlighting the importance of data sharing and citation in scientific research.

• CRISPR-Cas9 in Genome Regulation :

  • Title: "Beyond editing: repurposing CRISPR–Cas9 for precision genome regulation and interrogation" (Dominguez et al., 2015).
  • Summary: This review discusses the development of CRISPR-Cas9 technologies for genome regulation, highlighting its applications in diverse organisms and its potential in biomedical research.